3,5-Dicyclohexyl-1-methyl-1H-pyrazol-4-ol

• CAS No.: 62149-19-3
• Molecular Formula: C16H26N2O
• Molecular Weight: 262.39 g/mol
• IUPAC Name: 3,5-dicyclohexyl-1-methylpyrazol-4-ol
• InChI: InChI=1S/C16H26N2O/c1-18-15(13-10-6-3-7-11-13)16(19)14(17-18)12-8-4-2-5-9-12/h12-13,19H,2-11H2,1H3
• InChI Key: GQNWBABXQKSNAE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C2CCCCC2)O)C3CCCCC3

Description

3,5-Dicyclohexyl-1-methyl-1H-pyrazol-4-ol is a heterocyclic compound belonging to the pyrazole family. Pyrazoles are known for their diverse biological activities and are often used as scaffolds in organic synthesis and medicinal chemistry . The compound features a pyrazole ring substituted with cyclohexyl and methyl groups, which can influence its chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: . For example, the reaction between cyclohexanone and hydrazine hydrate in the presence of a suitable catalyst can yield the desired pyrazole derivative. The reaction conditions often include moderate temperatures and the use of solvents like ethanol or methanol.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Optimization of reaction parameters such as temperature, pressure, and catalyst concentration is crucial for large-scale production.

Chemical Reactions Analysis

Types of Reactions: 3,5-Dicyclohexyl-1-methyl-1H-pyrazol-4-ol can undergo various chemical reactions, including: